Cas no 866041-06-7 (Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate)

• Product Name: Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
• CAS No: 866041-06-7
• CID: 4662503
• Update Time: 2025-05-21

Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

Additional information on Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate: A Comprehensive Overview

Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate (CAS No. 866041-06-7) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoxazine ring system substituted with a sulfonyl group and an ethyl carboxylate moiety. The presence of the methoxyphenyl group introduces additional electronic and steric effects, making this compound highly versatile for various chemical reactions and biological interactions.

The synthesis of Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate involves a series of multi-step reactions, including nucleophilic aromatic substitution, sulfonation, and esterification processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of pharmacological applications, Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate has shown promising results as a potential lead compound in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique structure allows for further functionalization to enhance bioavailability and efficacy in therapeutic settings.

The material science applications of this compound are equally compelling. Its rigid aromatic framework and functional groups make it an ideal candidate for use in advanced polymer systems and high-performance materials. Recent research has focused on incorporating this compound into polymeric matrices to improve mechanical properties and thermal stability. Furthermore, its compatibility with various manufacturing techniques makes it suitable for applications in electronics and aerospace industries.

Ethical considerations and regulatory compliance are paramount in the development and application of Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate. Ensuring the safety and sustainability of its production processes aligns with global efforts to promote responsible innovation in chemistry. Ongoing studies are also exploring the environmental fate and toxicity of this compound to ensure its safe integration into commercial products.

In conclusion, Ethyl 4-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate represents a significant advancement in organic synthesis and materials development. Its versatile structure and diverse applications underscore its importance as a valuable tool in modern chemistry research. As scientific understanding continues to evolve, this compound is expected to play an increasingly critical role in driving innovation across multiple disciplines.